Cas no 1805024-98-9 (Methyl 2-bromo-4-fluoropyridine-3-acetate)

• Product Name: Methyl 2-bromo-4-fluoropyridine-3-acetate
• CAS No: 1805024-98-9
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 4900760
• Update Time: 2025-05-20

Methyl 2-bromo-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-fluoropyridine-3-acetate

• Inchi： 1S/C8H7BrFNO2/c1-13-7(12)4-5-6(10)2-3-11-8(5)9/h2-3H,4H2,1H3
• InChI Key： FFGYCFIFTOWMGD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-fluoropyridine-3-acetate

Comprehensive Overview of Methyl 2-bromo-4-fluoropyridine-3-acetate (CAS No. 1805024-98-9)

Methyl 2-bromo-4-fluoropyridine-3-acetate (CAS No. 1805024-98-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both bromo and fluoro substituents enhances its reactivity, enabling selective functionalization for tailored molecular designs.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in optimizing drug pharmacokinetics. Methyl 2-bromo-4-fluoropyridine-3-acetate is often highlighted in discussions about heterocyclic chemistry and medicinal chemistry, as it serves as a precursor for compounds with improved metabolic stability and target affinity. Its CAS number 1805024-98-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the trending topics linked to this compound is its potential in cancer therapeutics. Scientists are investigating its incorporation into small-molecule inhibitors that target aberrant signaling pathways. Additionally, its electron-withdrawing groups (bromo and fluoro) are pivotal in cross-coupling reactions, a hot topic in synthetic chemistry. These reactions are critical for constructing complex architectures in drug candidates, aligning with the industry's focus on green chemistry and atom economy.

From a technical perspective, Methyl 2-bromo-4-fluoropyridine-3-acetate exhibits notable stability under standard storage conditions, making it a practical choice for laboratory use. Its molecular weight and solubility profile are often queried by chemists optimizing reaction conditions. The compound's spectroscopic data (NMR, IR, and MS) are well-documented, aiding in quality control and structural verification—a common concern for researchers validating synthetic routes.

Environmental and regulatory considerations also play a role in its applications. Unlike some halogenated compounds, 1805024-98-9 is not classified as hazardous under major safety frameworks, which simplifies its handling in compliance with REACH and FDA guidelines. This aspect is increasingly important as industries prioritize safer chemical alternatives and sustainable practices.

In summary, Methyl 2-bromo-4-fluoropyridine-3-acetate (CAS No. 1805024-98-9) stands out as a versatile building block in modern organic synthesis. Its alignment with drug discovery trends, catalytic transformations, and regulatory compliance ensures its continued relevance. For researchers seeking reliable intermediates with customizable reactivity, this compound offers a balanced combination of functionality and practicality.